Cas no 30227-06-6 (trifluoromethanesulfonyl isocyanate)

• Product Name: trifluoromethanesulfonyl isocyanate
• CAS No: 30227-06-6
• MF: C₂F₃NO₃S
• MW: 175.08650970459
• MDL: MFCD28383895
• CID: 3933423
• PubChem ID: 12636795
• Update Time: 2025-10-05

trifluoromethanesulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonyl isocyanate, trifluoro-
• trifluoromethane-sulfonyl isocyanate
• trifluoromethanesulfonyl isocyanate
• FBA22706
• 30227-06-6
• KDAMMLMNJOOSEG-UHFFFAOYSA-N
• SCHEMBL6634132
• EN300-205196
• Trifluoromethylsulfonyl isocyanate
• 1,1,1-trifluoro-N-(oxomethylidene)methanesulfonamide
• trifluoromethanesulfonylisocyanate

• MDL： MFCD28383895
• Inchi： 1S/C2F3NO3S/c3-2(4,5)10(8,9)6-1-7
• InChI Key： KDAMMLMNJOOSEG-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 174.95509852Da
• Monoisotopic Mass: 174.95509852Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyl isocyanates